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Compound of Interest

Compound Name:
Stigmasta-4,22,25-trien-3-one,

(22E)-

Cat. No.: B12429909 Get Quote

Despite its defined chemical structure, the specific phytosterol "Stigmasta-4,22,25-trien-3-
one, (22E)-" remains a compound with a shrouded history, absent from the mainstream

scientific literature regarding its natural discovery and origin. While its existence is confirmed

through chemical databases, detailed information on its isolation from a natural source or its

initial synthesis is not readily available in published research.

This technical guide aims to provide a comprehensive overview of the available information on

Stigmasta-4,22,25-trien-3-one, (22E)-, and to contextualize it within the broader family of

stigmastane-type steroids. Due to the scarcity of specific data, this report will also draw upon

information from closely related and well-documented analogues to infer potential

characteristics and methodologies.

Chemical Identity and Properties
Stigmasta-4,22,25-trien-3-one, (22E)- is a polycyclic lipid molecule belonging to the steroid

class. Its chemical formula is C29H44O, and it has a molecular weight of 408.7 g/mol . The

structure, indexed under CAS number 848669-09-0, features a stigmastane skeleton

characterized by a conjugated ketone in the A-ring (at position 3) and double bonds at positions

4, 22, and 25 of the steroidal backbone. The "(22E)-" designation specifies the stereochemistry

of the double bond in the side chain.

Table 1: Physicochemical Properties of Stigmasta-4,22,25-trien-3-one, (22E)-
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Property Value Source

Molecular Formula C29H44O PubChem

Molecular Weight 408.7 g/mol PubChem

CAS Number 848669-09-0 PubChem

IUPAC Name

(8S,9S,10R,13R,14S,17R)-17-

[(2R,3E,5R)-5-ethyl-6-

methylhepta-3,6-dien-2-

yl]-10,13-dimethyl-

1,2,6,7,8,9,11,12,14,15,16,17-

dodecahydrocyclopenta[a]phe

nanthren-3-one

PubChem

Presumed Origin: A Synthetic or Rare Natural
Product
The current body of scientific literature lacks any specific report on the isolation of Stigmasta-
4,22,25-trien-3-one, (22E)- from a natural source. This suggests two possibilities:

Synthetic Origin: The compound may be a result of a chemical synthesis, potentially as a

derivative of a more common natural sterol for structure-activity relationship studies.

Undiscovered or Rare Natural Product: It is possible that this compound exists in nature but

has not yet been isolated and identified, or it is present in such low quantities that its

detection is challenging.

In contrast, structurally similar compounds have been isolated from various natural sources.

For instance, (22E,24S)-Stigmasta-5,22,25-trien-3β-ol has been identified in the plant

Clerodendrum viscosum. Another related compound, Stigmasta-4,22-dien-3-one, has been

found in organisms such as sponges and the plant Rhinacanthus nasutus.

Postulated Methodologies for Synthesis and
Isolation
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While no specific experimental protocols for Stigmasta-4,22,25-trien-3-one, (22E)- are

available, methodologies for the synthesis and isolation of analogous compounds can provide

a framework for potential approaches.

Potential Synthetic Pathway
A plausible synthetic route could involve the oxidation of a corresponding 3-hydroxy steroid

precursor. For example, a synthetic pathway could be envisioned starting from a readily

available stigmasterol derivative.

Caption: A potential synthetic route to Stigmasta-4,22,25-trien-3-one, (22E)-.

General Isolation Protocol for Phytosterols
Should this compound be discovered in a natural source, a general workflow for its isolation

would likely follow established protocols for phytosterol extraction and purification.
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Caption: A generalized workflow for the isolation of phytosterols from a natural source.
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Anticipated Biological Activity
The biological activities of Stigmasta-4,22,25-trien-3-one, (22E)- have not been reported.

However, based on the known activities of similar steroids, it could potentially exhibit a range of

biological effects. For instance, Stigmasta-4,22-dien-3-one has been reported to possess

antitubercular and cytotoxic activities. Other phytosterols are known for their anti-inflammatory,

antioxidant, and cholesterol-lowering properties. Any future research on Stigmasta-4,22,25-
trien-3-one, (22E)- would likely investigate these potential therapeutic areas.

Conclusion
Stigmasta-4,22,25-trien-3-one, (22E)- represents a gap in the current scientific knowledge of

phytosterols. While its chemical identity is established, its discovery and origin remain

undocumented in publicly accessible resources. The information on related compounds

provides a valuable framework for postulating its synthesis, isolation, and potential biological

activities. Further research is needed to elucidate the natural occurrence or definitive synthetic

pathway of this compound and to explore its potential pharmacological applications. This would

be a valuable contribution to the field of natural product chemistry and drug discovery.

To cite this document: BenchChem. [Stigmasta-4,22,25-trien-3-one, (22E)-: An Obscure
Phytosterol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12429909#stigmasta-4-22-25-trien-3-one-22e-
discovery-and-origin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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